Cas no 72399-18-9 (Formaldehyde, O-(phenylmethyl)oxime)

• Product Name: Formaldehyde, O-(phenylmethyl)oxime
• CAS No: 72399-18-9
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 544027
• PubChem ID: 561610
• Update Time: 2025-06-09

Formaldehyde, O-(phenylmethyl)oxime Chemical and Physical Properties

Names and Identifiers

• Formaldehyde, O-(phenylmethyl)oxime
• Formaldehyde-O-Benzyl-Oxime
• EN300-7674047
• (BENZYLOXY)(METHYLIDENE)AMINE
• N-phenylmethoxymethanimine
• Formaldehyde o-benzyloxime
• Benzyloxymethylimine
• formaldehyde O-benzyl-oxime
• Formaldehyde o-benzyloxime #
• SCHEMBL214681
• O-benzyl formaldoxime
• 72399-18-9

• Inchi： 1S/C8H9NO/c1-9-10-7-8-5-3-2-4-6-8/h2-6H,1,7H2
• InChI Key： YEUNNNXEJUBNCO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N=C

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Formaldehyde, O-(phenylmethyl)oxime

Research Briefing on Formaldehyde, O-(phenylmethyl)oxime (CAS: 72399-18-9) in Chemical Biology and Pharmaceutical Applications

Formaldehyde, O-(phenylmethyl)oxime (CAS: 72399-18-9) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique oxime functional group, has been the subject of recent studies due to its potential applications in drug development, chemical synthesis, and biological interactions. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have highlighted the role of Formaldehyde, O-(phenylmethyl)oxime as a versatile intermediate in organic synthesis. Its oxime moiety serves as a key functional group for the construction of more complex molecules, particularly in the development of pharmaceuticals. Researchers have explored its utility in the synthesis of novel bioactive compounds, leveraging its reactivity to form Schiff bases and other derivatives. These derivatives have shown promise in targeting specific biological pathways, making them candidates for further drug discovery efforts.

In addition to its synthetic applications, Formaldehyde, O-(phenylmethyl)oxime has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, particularly those involved in inflammatory and oxidative stress pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation. These findings open new avenues for the development of anti-inflammatory agents.

The pharmacological profile of Formaldehyde, O-(phenylmethyl)oxime has also been a focus of recent research. Investigations into its pharmacokinetics and toxicity have provided critical insights into its suitability for therapeutic use. While the compound exhibits favorable reactivity and stability under physiological conditions, further studies are needed to assess its long-term safety and efficacy. Animal models have shown moderate bioavailability, but optimization of its formulation may be required to enhance its therapeutic potential.

From a mechanistic perspective, the interaction of Formaldehyde, O-(phenylmethyl)oxime with biological macromolecules has been elucidated through advanced spectroscopic and computational techniques. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have revealed its binding modes with target proteins, offering a structural basis for rational drug design. Molecular dynamics simulations have further predicted its stability and interaction dynamics in biological environments, supporting its potential as a scaffold for drug development.

In conclusion, Formaldehyde, O-(phenylmethyl)oxime (CAS: 72399-18-9) represents a promising compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive agent underscores its versatility. Ongoing studies aim to refine its applications, optimize its pharmacological properties, and explore its therapeutic potential in greater depth. As research progresses, this compound may emerge as a key player in the development of next-generation pharmaceuticals.